Cas no 1396008-19-7 (2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester)

• Product Name: 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester
• CAS No: 1396008-19-7
• MF: C₁₁H₈BrFO₂
• MW: 271.082426071167
• CID: 6368644
• PubChem ID: 119085651
• Update Time: 2025-10-27

2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester
• ethyl 3-(4-bromo-2-fluorophenyl)propiolate
• EN300-743543
• (4-bromo-2-fluoro-phenyl)-propynoic acid ethyl ester
• 1396008-19-7
• COIOUHFUTKEYDE-UHFFFAOYSA-N
• SCHEMBL23172335
• ethyl 3-(4-bromo-2-fluorophenyl)prop-2-ynoate

• Inchi： 1S/C11H8BrFO2/c1-2-15-11(14)6-4-8-3-5-9(12)7-10(8)13/h3,5,7H,2H2,1H3
• InChI Key： COIOUHFUTKEYDE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C#CC1=CC=C(Br)C=C1F

Computed Properties

• Exact Mass: 269.96917g/mol
• Monoisotopic Mass: 269.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 308.5±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester

Introduction to 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester (CAS No. 1396008-19-7)

2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester (CAS No. 1396008-19-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propynoic acid moiety and a substituted phenyl group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester is particularly noteworthy due to its combination of a triple bond and halogenated aromatic ring. The presence of the bromine and fluorine atoms on the phenyl ring imparts specific electronic and steric properties that can influence its reactivity and biological activity. This makes it an attractive candidate for various chemical transformations and synthetic routes in drug discovery.

In recent years, there has been a growing interest in the use of halogenated compounds in medicinal chemistry due to their ability to modulate biological targets effectively. The bromine and fluorine substituents in 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester can enhance the compound's lipophilicity and metabolic stability, which are crucial factors for drug candidates. These properties are essential for improving the pharmacokinetic profile of potential therapeutic agents.

The synthesis of 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the coupling of a brominated or fluorinated aryl halide with an appropriate propynoic acid derivative. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels, making this compound more accessible for further research and development.

One of the key areas where 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester has shown promise is in the development of anticancer agents. Recent studies have demonstrated that compounds with similar structural motifs exhibit potent antiproliferative activity against various cancer cell lines. The bromine and fluorine substituents play a crucial role in enhancing the compound's ability to interact with specific protein targets involved in cell cycle regulation and apoptosis.

Beyond oncology, there is also interest in exploring the potential applications of 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The ability to fine-tune the electronic properties of this compound through strategic modifications can lead to the discovery of new leads with improved efficacy and safety profiles.

In addition to its therapeutic potential, 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for constructing more complex molecules with diverse functionalities. This versatility has led to its application in the synthesis of natural products, agrochemicals, and materials science.

The safety profile of 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester is an important consideration for both laboratory use and potential clinical applications. Comprehensive toxicological studies have been conducted to evaluate its effects on various biological systems. These studies have provided valuable insights into its safety margins and potential side effects, which are essential for guiding further research and development efforts.

In conclusion, 2-Propynoic acid, 3-(4-bromo-2-fluorophenyl)-, ethyl ester (CAS No. 1396008-19-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new opportunities for leveraging this compound's capabilities in addressing unmet medical needs.